N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: 4-[1-(2-phenylethyl)piperidin-4-yl]oxy-N-prop-2-enylbenzamide
• InChI: InChI=1S/C23H28N2O2/c1-2-15-24-23(26)20-8-10-21(11-9-20)27-22-13-17-25(18-14-22)16-12-19-6-4-3-5-7-19/h2-11,22H,1,12-18H2,(H,24,26)
• InChI Key: IKCRXAABNGIJKS-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=C(C=C1)OC2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is of particular interest because it has been found to have significant effects on biochemical and physiological processes in the body.

Mechanism of Action

The mechanism of action of N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide is not fully understood, but it is believed to act as a modulator of the dopamine and serotonin systems in the brain. This may contribute to its potential therapeutic effects in certain neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant effects on biochemical and physiological processes in the body. Specifically, it has been found to modulate the release of dopamine and serotonin in the brain, which may be useful in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide in lab experiments is that it has been found to have significant effects on biochemical and physiological processes in the body. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide. One potential direction is to further investigate its potential therapeutic effects in the treatment of neurological disorders. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with other neurotransmitter systems in the brain. Finally, studies could be conducted to investigate the potential side effects of this compound in order to fully assess its safety for use in humans.

Synthesis Methods

The synthesis method for N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide involves several steps. The starting material is 4-hydroxybenzamide, which is then reacted with allyl bromide to form N-allyl-4-hydroxybenzamide. This compound is then reacted with 1-(2-phenylethyl)-4-piperidinol to form the final product, this compound.

Scientific Research Applications

N-allyl-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been studied for its potential applications in the field of medicine. Specifically, it has been found to have significant effects on the central nervous system and may be useful in the treatment of certain neurological disorders.